Cas no 1609399-96-3 (1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride)

• Product Name: 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride
• CAS No: 1609399-96-3
• MF: C₁₆H₂₅Cl₂N₃O
• MW: 346.29520201683
• MDL: MFCD28024637
• CID: 4608293
• Update Time: 2025-10-30

1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride
• 1-(5-tert-butyl-1,3-benzoxazol-2-yl)piperidin-4-amine;dihydrochloride
• 1-(5-(tert-Butyl)benzo[d]oxazol-2-yl)piperidin-4-amine dihydrochloride
• 1-(5-(tert-Butyl)benzo[d]oxazol-2-yl)piperidin-4-aminedihydrochloride
• 1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine dihydrochloride
• 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride

• MDL： MFCD28024637
• Inchi： 1S/C16H23N3O.2ClH/c1-16(2,3)11-4-5-14-13(10-11)18-15(20-14)19-8-6-12(17)7-9-19;;/h4-5,10,12H,6-9,17H2,1-3H3;2*1H
• InChI Key： DRKHMDPUYRQOCU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C2C=CC(=CC=2N=C1N1CCC(CC1)N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 55.3

1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride

Introduction to 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride (CAS No. 1609399-96-3)

1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1609399-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-tert-butyl substituent on the benzoxazole ring and a piperidine amine moiety at the 4-position, contribute to its unique chemical properties and biological interactions.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various in vitro and in vivo experimental applications. This solubility profile is critical for pharmaceutical development, as it facilitates formulation into drug delivery systems and improves bioavailability. The benzoxazole core is a well-documented pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The introduction of the 5-tert-butyl group not only influences the electronic properties of the molecule but also provides steric hindrance, which can modulate binding interactions with biological targets.

The piperidine amine functional group is another key feature that contributes to the compound's pharmacological potential. Piperidine derivatives are frequently found in approved drugs due to their ability to interact with biological receptors and enzymes. In particular, the amine moiety can engage in hydrogen bonding or ionic interactions with target proteins, enhancing binding affinity. The combination of these structural elements in 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride suggests a multifaceted mechanism of action that could be exploited for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the 5-tert-butyl group may serve as a critical anchor point for interactions with specific protein pockets, while the piperidine amine moiety could form hydrogen bonds with polar residues on the target protein. These insights have been instrumental in designing structure-based drug design (SBDD) strategies aimed at optimizing potency and selectivity.

In vitro studies have begun to explore the biological activity of 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride, revealing promising results in several key therapeutic areas. For instance, preliminary assays suggest that this compound exhibits inhibitory effects on certain kinases associated with cancer progression. The benzoxazole ring has been shown to interact with ATP-binding sites in these kinases, disrupting their catalytic activity. Additionally, the presence of the 5-tert-butyl substituent appears to enhance binding stability by occupying hydrophobic pockets within the enzyme active site.

The role of piperidine derivatives in modulating neurotransmitter receptors has also been investigated. The piperidine amine moiety in this compound may interact with serotonin or dopamine receptors, potentially leading to effects relevant to central nervous system (CNS) disorders such as depression or neurodegenerative diseases. While these findings are still preliminary, they highlight the compound's potential as a lead molecule for further development.

Another area of interest is the compound's interaction with inflammatory pathways. Benzoxazole derivatives are known to possess anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). The structural features of 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride, including its aromatic system and nitrogen-rich heterocycles, may contribute to its ability to modulate inflammatory responses at both cellular and molecular levels.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzoxazole precursors and piperidine derivatives, followed by salt formation to yield the final product as its dihydrochloride salt. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for compounds like 1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride. High-throughput screening (HTS) techniques combined with machine learning algorithms are being employed to identify novel analogs with enhanced pharmacological profiles. These efforts aim to translate laboratory findings into clinical candidates that address unmet medical needs.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical evaluations. The unique structural features of this compound necessitate comprehensive toxicological studies to assess its potential side effects before human trials can commence. However, early successes in preclinical models provide encouragement for further exploration.

In conclusion,1-(5-Tert-butyl-1,3-benzoxazol-2-yl)-4-piperidinamine dihydrochloride (CAS No. 1609399-96-3) represents a promising candidate for therapeutic development due to its well-designed molecular architecture and preliminary biological activity. The interplay between its benzoxazole core, 5-tert-butyl substituent, and piperidine amine moiety offers multiple avenues for interaction with biological targets across various disease indications including cancer, inflammation, and CNS disorders. Continued research efforts will be essential in validating these findings and advancing this compound toward clinical applications.